Cas no 1039977-26-8 (1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)-)

• Product Name: 1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)-
• CAS No: 1039977-26-8
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• MDL: MFCD11184974
• CID: 4782305
• Update Time: 2025-08-03

1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)-
• N-Methyl-N-pyridin-4-ylmethyl-benzene-1,4-diamine
• 4-N-methyl-4-N-(pyridin-4-ylmethyl)benzene-1,4-diamine

• MDL： MFCD11184974
• Inchi： 1S/C13H15N3/c1-16(10-11-6-8-15-9-7-11)13-4-2-12(14)3-5-13/h2-9H,10,14H2,1H3
• InChI Key： YRCMNLDRDOBSIM-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC(=CC=1)N)CC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2

Additional information on 1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)-

Introduction to 1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)- (CAS No. 1039977-26-8)

The compound 1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)-, identified by its CAS number 1039977-26-8, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of diamines, characterized by the presence of two amino groups (-NH2) attached to a benzene ring. The structural motif of this molecule, featuring a methylpyridine substituent at the para position relative to one of the amino groups, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and material science applications.

Recent advancements in medicinal chemistry have highlighted the importance of diamine derivatives in the development of novel therapeutic agents. The presence of both amino functionalities in 1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)- allows for diverse chemical modifications, enabling the synthesis of a wide array of pharmacophores. These modifications can be tailored to optimize binding affinity, metabolic stability, and pharmacokinetic profiles, making this compound a promising candidate for further exploration in drug design.

In particular, the pyridine moiety in this molecule plays a crucial role in modulating its biological activity. Pyridine derivatives are well-documented for their ability to interact with various biological targets, including enzymes and receptors. The N-methyl and N-(4-pyridinylmethyl) substituents introduce additional layers of complexity, potentially enhancing the compound's solubility and bioavailability while simultaneously influencing its interactions with biological systems. Such structural features are often exploited in the design of small-molecule inhibitors and activators.

Current research in the field of chemical biology has demonstrated that diamine-based compounds can serve as effective scaffolds for developing targeted therapies. For instance, studies have shown that certain diamines exhibit inhibitory activity against specific enzymes implicated in diseases such as cancer and inflammatory disorders. The structural versatility of 1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)- makes it an attractive starting point for generating novel analogs with enhanced therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions, cross-coupling techniques, and functional group transformations. The integration of modern catalytic methods has further streamlined the synthesis process, making it more efficient and scalable. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of 1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)- to biological targets. These studies often employ docking algorithms to predict how the compound interacts with proteins or nucleic acids at an atomic level. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity. The combination of experimental data with computational predictions provides a robust framework for rational drug design.

The pharmacological profile of this compound is under active investigation in several research laboratories. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes such as tyrosine kinases or cytochrome P450 isoforms, which are known to be involved in various disease pathways. Additionally, its ability to cross cell membranes may make it suitable for topical or systemic applications depending on further optimization.

In conclusion,1,4-Benzenediamine,N1-methyl-N1-(4-pyridinylmethyl)- (CAS No. 1039977-26-8) represents a structurally intriguing molecule with significant untapped potential in pharmaceutical research. Its unique combination of functional groups and synthetic accessibility positions it as a valuable tool for exploring new therapeutic modalities. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation medicines.